N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C16H15FN2O3/c1-11-2-5-13(10-15(11)19(21)22)16(20)18-9-8-12-3-6-14(17)7-4-12/h2-7,10H,8-9H2,1H3,(H,18,20)
• InChI Key: AQZCSWQTDBVQMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCC2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C16H15FN2O3
• Molecular Weight: 302.30 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide, also known as HET0016, is a small molecule inhibitor that has been extensively studied for its potential applications in various scientific research fields. This compound is a selective inhibitor of the enzyme 20-HETE synthase, which plays a crucial role in the biosynthesis of 20-hydroxyeicosatetraenoic acid (20-HETE), a potent vasoconstrictor and regulator of renal function.

Mechanism of Action

N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide is a selective inhibitor of the enzyme 20-HETE synthase, which catalyzes the conversion of arachidonic acid to 20-HETE. 20-HETE is a potent vasoconstrictor and regulator of renal function, and its overproduction has been implicated in various pathological conditions such as hypertension, cancer, and renal injury. By inhibiting 20-HETE synthase, N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide reduces the production of 20-HETE and its downstream effects, leading to improved cardiovascular, cancer, and renal function.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide are primarily related to its inhibition of 20-HETE synthase and the consequent reduction in 20-HETE production. In animal models of hypertension, N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide has been shown to reduce blood pressure and improve endothelial function by inhibiting 20-HETE production. In animal models of cancer, N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide has been shown to reduce tumor growth and metastasis by inhibiting 20-HETE production and angiogenesis. In animal models of renal injury, N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide has been shown to improve renal function by inhibiting 20-HETE production and reducing inflammation and fibrosis.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide in lab experiments include its selectivity for 20-HETE synthase, its well-established synthesis method, and its extensive characterization in various scientific research fields. The limitations of using N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide in lab experiments include its potential off-target effects, its limited solubility in aqueous solutions, and its potential toxicity at high concentrations.

Future Directions

The future directions for N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide research include the development of more potent and selective 20-HETE synthase inhibitors, the elucidation of the molecular mechanisms underlying its effects on cardiovascular, cancer, and renal function, and the translation of its preclinical findings into clinical applications for the treatment of various pathological conditions. Additionally, the use of N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide in combination with other drugs or therapies may enhance its therapeutic efficacy and reduce its potential side effects.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide involves the reaction of 4-methyl-3-nitrobenzoic acid with 1-(4-fluorophenyl)ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then converted to the final product by reacting it with acetyl chloride in the presence of a base such as triethylamine. The overall yield of this synthesis method is around 50-60%, and the purity of the final product can be improved by recrystallization or column chromatography.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide has been extensively studied for its potential applications in various scientific research fields, including cardiovascular disease, cancer, and renal function. In cardiovascular disease, 20-HETE has been shown to play a crucial role in regulating vascular tone and blood pressure, and the inhibition of 20-HETE synthase by N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide has been shown to reduce blood pressure and improve endothelial function in animal models. In cancer, 20-HETE has been shown to promote tumor growth and angiogenesis, and the inhibition of 20-HETE synthase by N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide has been shown to reduce tumor growth and metastasis in animal models. In renal function, 20-HETE has been shown to regulate salt and water reabsorption in the kidney, and the inhibition of 20-HETE synthase by N-[2-(4-fluorophenyl)ethyl]-4-methyl-3-nitrobenzamide has been shown to improve renal function in animal models of hypertension and renal injury.